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Compound of Interest

Compound Name: Picoxystrobin-d3

Cat. No.: B12398175 Get Quote

For researchers and professionals in drug development and food safety, the accurate and

precise quantification of pesticide residues is paramount. Picoxystrobin, a widely used

fungicide, is frequently monitored in various agricultural products. The QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method has become a popular choice for this

analysis due to its simplicity and efficiency. This guide provides a comprehensive comparison

of the QuEChERS method with a traditional Solid-Phase Extraction (SPE) based method for

the determination of picoxystrobin, supported by experimental data.

Performance Comparison: QuEChERS vs. Solid-Phase
Extraction
The efficacy of an analytical method is determined by its accuracy (recovery) and precision

(relative standard deviation - RSD). Below is a summary of the performance data for both the

QuEChERS method and a conventional SPE method for picoxystrobin analysis across various

matrices.
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Method Matrix Analyte
Fortification
Level
(mg/kg)

Average
Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

QuEChERS
Peanut

Kernels
Picoxystrobin

0.01, 0.05,

0.5
79 - 114 3 - 12

Peanut

Seedling
Picoxystrobin

0.01, 0.05,

0.5
79 - 114 3 - 12

Peanut Shell Picoxystrobin
0.01, 0.05,

0.5
79 - 114 3 - 12

Peanut Stalk Picoxystrobin
0.01, 0.05,

0.5
79 - 114 3 - 12

Soil Picoxystrobin
0.01, 0.05,

0.5
79 - 114 3 - 12

Watermelon Picoxystrobin
0.001, 0.01,

0.1
89.4 - 102.6 Not Specified

Pepper Fruit Picoxystrobin Not Specified 91 - 107 3.7 - 9.6

SPE
Oriental

Melon
Picoxystrobin 0.01, 0.1, 2.0 87.7 - 101.5 3.5 - 9.6

Agricultural

Products

(Apple,

Hulled Rice,

Mushroom,

Pepper,

Soybean,

Mandarin)

Picoxystrobin
0.02, 0.05,

0.5
64.0 - 98.3 < 10

Note: The data presented for the QuEChERS and SPE methods are derived from different

studies and matrices. A direct, one-to-one comparison in the same matrix was not available in

the reviewed literature.
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The QuEChERS method generally demonstrates excellent accuracy, with recovery values

consistently falling within the acceptable range of 70-120% for pesticide residue analysis.[1][2]

[3] The precision of the QuEChERS method is also high, with RSD values typically below 15%.

[1][2] The alternative SPE method also shows good performance, with satisfactory recovery

and precision.[4][5]

While both methods provide reliable results, the QuEChERS approach is often favored for its

speed and reduced solvent consumption.[5] Traditional SPE can be more time-consuming and

require larger volumes of organic solvents.[4][5] However, some studies suggest that for certain

complex matrices or when using conventional detectors like GC-ECD, a well-optimized SPE

method might provide a cleaner extract.

Experimental Protocols
QuEChERS Method for Picoxystrobin in Peanut and Soil
This protocol is a modified version of the QuEChERS method for the analysis of picoxystrobin

residues.[1][6]

1. Sample Preparation:

Homogenize a representative sample of the matrix (e.g., peanut kernels, soil).

2. Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add internal standards if necessary.

Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube.

Add 150 mg of anhydrous MgSO₄ and 50 mg of primary secondary amine (PSA) sorbent.

For highly pigmented samples, 50 mg of graphitized carbon black (GCB) can also be added.

Vortex for 30 seconds.

Centrifuge at ≥10,000 rpm for 2 minutes.

4. Analysis:

Take an aliquot of the cleaned extract for analysis by a suitable instrument, such as High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Solid-Phase Extraction (SPE) Method for Picoxystrobin
in Agricultural Products
This protocol describes a traditional SPE cleanup method for picoxystrobin analysis.[4][5]

1. Sample Preparation:

Homogenize a representative sample of the agricultural product.

2. Extraction:

Weigh 20 g of the homogenized sample into a centrifuge tube.

Add 20 mL of acetonitrile and shake vigorously.

Add 5 g of NaCl to induce phase separation.

Shake and centrifuge.

3. Solid-Phase Extraction (SPE) Cleanup:

Condition a Florisil SPE cartridge (e.g., 6 mL, 1 g) by passing 5 mL of n-hexane through it.

Load an aliquot of the acetonitrile extract onto the cartridge.
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Elute the picoxystrobin from the cartridge with a suitable solvent, such as a mixture of

acetone and n-hexane.

4. Analysis:

The eluate is then concentrated and analyzed, typically by Gas Chromatography with an

Electron Capture Detector (GC-ECD) or Mass Spectrometry (GC-MS).[4][5]

Workflow Visualization
Below is a graphical representation of the general workflow for the QuEChERS method.
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Extraction

Dispersive SPE Cleanup

Analysis

1. Homogenized Sample

2. Add Acetonitrile

3. Add QuEChERS Salts
(MgSO4, NaCl)

4. Shake Vigorously

5. Centrifuge

6. Transfer Supernatant

7. Add d-SPE Sorbents
(MgSO4, PSA)

8. Vortex

9. Centrifuge

10. Instrumental Analysis
(e.g., HPLC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

